Cas no 99970-58-8 (Benzamide, N-(5-nitro-2-pyridinyl)-)

• Product Name: Benzamide, N-(5-nitro-2-pyridinyl)-
• CAS No: 99970-58-8
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 1992994
• PubChem ID: 3352808
• Update Time: 2025-06-11

Benzamide, N-(5-nitro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(5-nitro-2-pyridinyl)-
• AKOS000678715
• N-(5-nitropyridin-2-yl)benzamide
• SCHEMBL2664545
• 99970-58-8
• N-(5-Nitro-pyridin-2-yl)-benzamide

• MDL： MFCD03380050
• Inchi： 1S/C12H9N3O3/c16-12(9-4-2-1-3-5-9)14-11-7-6-10(8-13-11)15(17)18/h1-8H,(H,13,14,16)
• InChI Key： FFLGMMGFNUWNHK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.064
• Monoisotopic Mass: 243.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.8Ų

Additional information on Benzamide, N-(5-nitro-2-pyridinyl)-

Benzamide, N-(5-nitro-2-pyridinyl)- and Its Significance in Modern Chemical Biology Research

Benzamide, N-(5-nitro-2-pyridinyl)- (CAS No. 99970-58-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. This compound, characterized by a benzamide core functional group attached to a 5-nitro-2-pyridinyl moiety, exhibits a distinct chemical profile that makes it a valuable candidate for further exploration in medicinal chemistry.

The structural composition of Benzamide, N-(5-nitro-2-pyridinyl)- lends itself to various biological interactions, which have been the focus of numerous research studies. The presence of both the benzamide and nitro-pyridine groups suggests potential roles in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. These features are particularly relevant in the context of developing novel therapeutic agents targeting neurological disorders, inflammatory conditions, and other complex diseases.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic flexibility. Among these, pyridine derivatives have been extensively studied for their potential as pharmacophores. The nitro group in Benzamide, N-(5-nitro-2-pyridinyl)- not only enhances its electronic properties but also contributes to its reactivity, making it a versatile building block for designing new molecular entities.

One of the most compelling aspects of Benzamide, N-(5-nitro-2-pyridinyl)- is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The benzamide moiety is known to interact with the ATP-binding pockets of kinases, while the nitro-pyridine group can serve as a scaffold for further functionalization. This dual functionality makes Benzamide, N-(5-nitro-2-pyridinyl)- an attractive candidate for designing selective kinase inhibitors with improved pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like Benzamide, N-(5-nitro-2-pyridinyl)- with high accuracy. These computational studies have identified several promising derivatives with enhanced potency and selectivity. For instance, modifications to the nitro group have been shown to improve solubility and metabolic stability, while alterations to the benzamide moiety have led to increased binding affinity to target kinases.

The synthesis of Benzamide, N-(5-nitro-2-pyridinyl)- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between 5-nitropyridine-2-carboxaldehyde and appropriate amine derivatives under controlled conditions. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, making it feasible to conduct large-scale screening studies for drug discovery applications.

In addition to its potential as a kinase inhibitor, Benzamide, N-(5-nitro-2-pyridinyl)- has shown promise in other therapeutic areas. For example, its ability to modulate neurotransmitter receptors has made it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The nitro group's redox activity also suggests potential applications in anti-inflammatory therapies by interacting with reactive oxygen species (ROS) and modulating inflammatory pathways.

The development of novel drug candidates like Benzamide, N-(5-nitro-2-pyridinyl)- relies heavily on collaboration between chemists, biologists, and pharmacologists. High-throughput screening (HTS) techniques have been instrumental in identifying lead compounds with desirable biological activities. Once initial hits are identified, structure-activity relationship (SAR) studies are conducted to optimize their efficacy and safety profiles. This iterative process often involves synthesizing analogs of Benzamide, N-(5-nitro-2-pyridinyl)- with subtle modifications to fine-tune their pharmacological properties.

The regulatory landscape for new drug development requires rigorous testing to ensure safety and efficacy before approval by health authorities such as the U.S. Food and Drug Administration (FDA). Preclinical studies involving cell-based assays and animal models are essential steps in evaluating the potential therapeutic benefits of compounds like Benzamide, N-(5-nitro-2-pyridinyl)-. These studies provide critical data on dosing regimens, side effects, and mechanisms of action before human clinical trials can begin.

The future prospects for Benzamide, N-(5-nitro-2-pyridinyl)- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. Additionally, advances in genomics and proteomics are expected to provide deeper insights into the biological pathways modulated by this compound.

In conclusion,Benzamide,N-(5-nitro-2-pyridinyl)(CAS No. 99970-58-8) represents a significant advancement in chemical biology research with its unique structural features and broad range of potential applications. Its role as a building block for kinase inhibitors highlights its importance in developing novel therapeutic agents for treating complex diseases such as cancer and neurological disorders. As research progresses,< strong >Benzamide,N-(5-nitro-2-pyridinyl) is poised to play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.